![molecular formula C16H37NOSn B6248560 {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane CAS No. 1557288-07-9](/img/no-structure.png)
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane
Overview
Description
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane, also known as APTMS, is a versatile organometallic reagent used in organic synthesis. It is a tin-containing compound with a molecular formula of C12H30NOSn. APTMS has been used for a variety of applications, including synthesis of organic compounds, catalysis of chemical reactions, and as a stabilizing agent for metal-containing complexes.
Scientific Research Applications
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of a variety of organic compounds, including polymers and pharmaceuticals. It has also been used as a stabilizing agent for metal-containing complexes, such as palladium and platinum complexes. In addition, {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane has been used as a reagent for the synthesis of metal-containing compounds, such as organometallic compounds.
Mechanism of Action
Target of Action
It’s known that similar compounds are often involved in the formation of new c–c bonds .
Mode of Action
It’s known that similar compounds participate in three-component enantioselective catalytic aminomethylation . This process involves the interaction of the compound with other reactants in the presence of a chiral catalyst, leading to the formation of optically pure amino keto ethers .
Biochemical Pathways
Similar compounds are known to be involved in the mannich reaction, one of the most important carbon–carbon bond-forming reactions in organic synthesis . This reaction is widely used for the preparation of pharmaceuticals and natural products .
Result of Action
Similar compounds have been shown to result in the formation of optically pure amino keto ethers of the aromatic series in high yields .
Action Environment
It’s known that similar reactions can be carried out in an aqueous medium, which is a useful solvent for organic synthesis due to its safety and low cost .
Advantages and Limitations for Lab Experiments
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane is a versatile reagent, and it can be used for a variety of applications, including the synthesis of organic compounds and the stabilization of metal-containing complexes. However, there are some limitations to using {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane in laboratory experiments. It is a relatively unstable reagent, and it can decompose in the presence of water or oxygen. In addition, {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane can be toxic in high concentrations, and it should be handled with care.
Future Directions
There are a variety of potential future directions for {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane research. One potential direction is to further explore its potential as a catalyst for the synthesis of organic compounds. Another potential direction is to explore its potential as a stabilizing agent for metal-containing complexes. In addition, further research could be done to explore its potential as a therapeutic agent, such as its potential anti-inflammatory, anti-cancer, and anti-viral effects. Furthermore, research could be done to further explore its potential biochemical and physiological effects. Finally, research could be done to explore ways to improve its stability and reduce its toxicity.
Synthesis Methods
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane is typically synthesized through a two-step process. The first step involves the reaction of tributylstannane with propylamine in an aprotic solvent such as dichloromethane. This reaction produces the intermediate compound, 1-amino-2-propanol. The second step involves the reaction of 1-amino-2-propanol with tributylstannane in an aprotic solvent such as dichloromethane. This reaction produces the final product, {[(1-aminopropan-2-yl)oxy]methyl}tributylstannane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane' involves the reaction of tributyltin chloride with 1-aminopropan-2-ol to form tributyltin hydroxide, which is then reacted with paraformaldehyde and 1-aminopropan-2-yl chloride to form the desired compound.", "Starting Materials": ["Tributyltin chloride", "1-aminopropan-2-ol", "Paraformaldehyde", "1-aminopropan-2-yl chloride"], "Reaction": ["Step 1: React tributyltin chloride with 1-aminopropan-2-ol in the presence of a base such as sodium hydroxide to form tributyltin hydroxide.", "Step 2: React tributyltin hydroxide with paraformaldehyde and 1-aminopropan-2-yl chloride in the presence of a catalyst such as triethylamine to form '{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane'.", "Step 3: Purify the product by column chromatography or recrystallization."] } | |
CAS RN |
1557288-07-9 |
Product Name |
{[(1-aminopropan-2-yl)oxy]methyl}tributylstannane |
Molecular Formula |
C16H37NOSn |
Molecular Weight |
378.2 |
Purity |
95 |
Origin of Product |
United States |
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